Cas no 2025304-98-5 (4-(1-methyl-1H-1,2,4-triazol-5-yl)oxolan-3-ol)

• Product Name: 4-(1-methyl-1H-1,2,4-triazol-5-yl)oxolan-3-ol
• CAS No: 2025304-98-5
• MF: C₇H₁₁N₃O₂
• MW: 169.181141138077
• CID: 6045702
• PubChem ID: 165590780
• Update Time: 2025-06-30

4-(1-methyl-1H-1,2,4-triazol-5-yl)oxolan-3-ol Chemical and Physical Properties

Names and Identifiers

• 4-(1-methyl-1H-1,2,4-triazol-5-yl)oxolan-3-ol
• 2025304-98-5
• EN300-1634448

• Inchi： 1S/C7H11N3O2/c1-10-7(8-4-9-10)5-2-12-3-6(5)11/h4-6,11H,2-3H2,1H3
• InChI Key： IJWKTULQTHHOGP-UHFFFAOYSA-N
• SMILES： O1CC(C(C2=NC=NN2C)C1)O

Computed Properties

• Exact Mass: 169.085126602g/mol
• Monoisotopic Mass: 169.085126602g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 60.2Ų

Additional information on 4-(1-methyl-1H-1,2,4-triazol-5-yl)oxolan-3-ol

Chemical Profile of 4-(1-methyl-1H-1,2,4-triazol-5-yl)oxolan-3-ol (CAS No. 2025304-98-5)

4-(1-methyl-1H-1,2,4-triazol-5-yl)oxolan-3-ol is a structurally intriguing heterocyclic compound that has garnered significant attention in the field of medicinal chemistry due to its unique pharmacophoric features. The compound belongs to the triazole class, which is well-documented for its broad spectrum of biological activities. Specifically, the presence of a methyl-substituted triazole ring fused with an oxolan moiety introduces a distinct chemical scaffold that has potential applications in drug discovery and development.

The CAS number 2025304-98-5 provides a unique identifier for this chemical entity, facilitating its precise classification and retrieval in scientific databases. This compound’s molecular structure combines elements that are synthetically accessible yet biologically relevant, making it a promising candidate for further investigation.

In recent years, there has been a surge in research focused on developing novel therapeutic agents derived from triazole derivatives. The 1-methyl-1H-1,2,4-triazol-5-yl moiety in this compound is particularly noteworthy, as it has been shown to exhibit inhibitory activity against various enzymatic targets. This moiety’s ability to interact with biological macromolecules suggests that it could serve as a key pharmacophore in the design of small-molecule inhibitors.

The oxolan ring, on the other hand, contributes to the compound’s overall solubility and metabolic stability. Oxolane derivatives are known for their versatility in medicinal chemistry, often serving as bioisosteres that enhance drug-like properties such as lipophilicity and bioavailability. The combination of these structural features in 4-(1-methyl-1H-1,2,4-triazol-5-yl)oxolan-3-ol makes it an attractive scaffold for further functionalization and optimization.

Recent advancements in computational chemistry have enabled the rapid screening of large libraries of compounds for potential biological activity. Virtual screening techniques have been employed to identify novel derivatives of 4-(1-methyl-1H-1,2,4-triazol-5-yl)oxolan-3-ol that may exhibit enhanced efficacy or reduced toxicity. These computational approaches have accelerated the drug discovery process by allowing researchers to predict binding affinities and interactions with target proteins.

Moreover, experimental studies have begun to explore the pharmacological profile of this compound. Initial assays have indicated that 4-(1-methyl-1H-1,2,4-triazol-5-yl)oxolan-3-ol demonstrates modest inhibitory activity against certain kinases and other enzymes implicated in inflammatory pathways. This aligns with the growing interest in developing inhibitors targeting these pathways for therapeutic intervention.

The synthesis of 4-(1-methyl-1H-1,2,4-triazol-5-yl)oxolan-3-ol involves multi-step organic transformations that highlight the synthetic ingenuity required to construct such complex molecules. Key synthetic steps include the formation of the triazole ring via nucleophilic substitution reactions and subsequent coupling with the oxolan moiety through transition-metal-catalyzed cross-coupling reactions. These methodologies are well-established in synthetic organic chemistry but continue to be refined to improve yield and purity.

In conclusion, 4-(1-methyl-1H-1,2,4-triazol-5-yloxlanol (CAS No. 2025304–98–5) represents a structurally fascinating compound with potential therapeutic applications. Its unique combination of a methyl-substituted triazole ring and an oxolan group positions it as a valuable scaffold for medicinal chemists seeking to develop novel bioactive molecules. As research progresses, further exploration of its pharmacological properties and synthetic derivatives will undoubtedly contribute to advancements in drug discovery.